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Compound Focus: N-Desmethylclozapine

CAS No.: 6104-71-8

Cat. No.: S537484

Get Quote

Chemical Identity & Properties

The table below summarizes the fundamental identifying information and key physical characteristics of N-

Desmethylclozapine.

Property Description

CAS RN 6104-71-8 [1]

Synonyms Normethylclozapine, Norclozapine [1]

Molecular Formula C₁₇H₁₇ClN₄ [1]

Molecular Weight 312.80 g/mol [1]

Physical Description White to Yellow powder to crystal [1]

Melting Point 177 °C [1]

Purity >95.0% (by GC) [1]
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Proper storage and handling are critical for maintaining the chemical integrity of N-Desmethylclozapine for

research purposes.

Aspect Recommendation

Storage Temperature Room Temperature (Recommended in a cool and dark place, <15°C) [1]

Inert Atmosphere Store under inert gas [1]

Condition to Avoid Air Sensitive [1]

Hazard Statements H315: Causes skin irritation. H319: Causes serious eye irritation. [1]

Precautionary
Measures

Wear protective gloves/eye protection/face protection. Wash skin thoroughly

after handling. [1]

Analytical Methods for Quantification

Accurate measurement of N-Desmethylclozapine, typically alongside clozapine, is essential for therapeutic

drug monitoring and pharmacokinetic studies. The following protocol details a validated HPLC-UV method.

Detailed Protocol: Simultaneous HPLC-UV Analysis [2]

This method is designed for the simultaneous determination of N-Desmethylclozapine and other analytes in

human serum.

1. Sample Pretreatment (Extraction)

Material: Human serum sample.

Procedure: The sample is pretreated using a Merck LiChrospher RP-4 ADS column (25 μm)
for extraction and cleaning before injection into the HPLC system [2].

2. Chromatographic Separation

Analytical Column: Phenomenex Gemini Phenyl Hexyl 110 Å column (250 × 4.6 mm, 5
μm) [2].
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Mobile Phase: A gradient mixture of acetonitrile and potassium dihydrogen phosphate
buffer (pH 3.1, containing 10% methanol) [2].
Flow Rate: 1 mL/min [2].

Total Run Time: 40 minutes [2].

3. Detection

Detector: UV detector.
Wavelengths: Four different wavelengths are used for detection: 215 nm, 226 nm, 242 nm,
and 299 nm [2].

The workflow for this analytical method is summarized in the following diagram:

Start Analysis

Sample Pretreatment
(Merck LiChrospher RP-4 ADS column)

HPLC Separation
(Phenomenex Gemini Phenyl column)

Gradient elution: Acetonitrile & Phosphate buffer

UV Detection
Wavelengths: 215, 226, 242, 299 nm

Data Analysis & Quantification

End
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Stability Testing and Considerations

While specific ICH stability data for N-Desmethylclozapine itself is limited in the provided results, relevant

insights can be drawn from clozapine stability studies and standard pharmaceutical guidelines.

Clozapine Tablet Stability: A study on repackaged clozapine 100 mg tablets found that the mean

concentration of clozapine remained within the target range over 84 days under various storage
conditions. Notably, N-Desmethylclozapine was not detected in any tablets stored under the tested

conditions, suggesting it was not a significant degradation product in this formulation context [3].
Principles of Stability Testing: For new drug substances and products, stability testing should follow

ICH guidelines (e.g., ICH Q1A(R2)) to define a stability data package sufficient for registration.
These studies evaluate the influence of environmental factors like temperature, humidity, and light to

establish a retest period or shelf life [4] [5].

Practical Considerations for Researchers

Pharmacological Significance: N-Desmethylclozapine is not just an inert metabolite; it is

pharmacologically active. It acts as an agonist at the muscarinic M1 receptor, which is thought to
contribute to the unique efficacy profile of clozapine, particularly regarding cognitive benefits [6] [1].

Role in Therapeutic Drug Monitoring (TDM): TDM of clozapine and N-Desmethylclozapine is a
standard practice in clinical psychiatry. The plasma clozapine/norclozapine ratio can provide

valuable information. It helps assess patient adherence, guide dosage adjustments, and investigate
potential drug-drug interactions or changes in metabolic status (e.g., due to smoking or infection) [7].

Key Limitations and Safety Notes

Research Use Only: The available chemical data is intended for research purposes and not for

human therapeutic use [1].
Critical Health Warnings: The parent drug, clozapine, carries serious boxed warnings for conditions

such as severe neutropenia, orthostatic hypotension, seizure, and myocarditis [8]. While these are
associated with clinical use, they underscore the potent nature of this compound class.

Consult Full Guidelines: For formal stability or quality control testing, always consult the complete,
most current versions of the ICH or other relevant regulatory guidelines [4] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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